Cas no 73177-33-0 (2-Methyl-1H-indole-6-carboxylic acid)

2-Methyl-1H-indole-6-carboxylic acid Properties

Names and Identifiers

• 2-methyl-1H-Indole-6-carboxylic acid
• methyl indole-6-carboxylic acid
• DTOBYAWCBMAUQH-UHFFFAOYSA-N
• 1365AC
• FCH1149035
• SB14914
• AX8218287
• 1H-?Indole-?6-?carboxylic acid, 2-?methyl-
• +Expand

• MDL： MFCD13178486
• InChIKey： DTOBYAWCBMAUQH-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-6-4-7-2-3-8(10(12)13)5-9(7)11-6/h2-5,11H,1H3,(H,12,13)
• SMILES： O([H])C(C1C([H])=C([H])C2C([H])=C(C([H])([H])[H])N([H])C=2C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 13
• Complexity: 217
• XLogP3: 2
• Topological Polar Surface Area: 53.1